Cas no 75065-16-6 (1-Phenyl-2-vinylquinazolin-4(1H)-one)

• Product Name: 1-Phenyl-2-vinylquinazolin-4(1H)-one
• CAS No: 75065-16-6
• MF: C₁₆H₁₂N₂O
• MW: 248.27928352356
• CID: 3167418
• PubChem ID: 12747122
• Update Time: 2025-10-28

1-Phenyl-2-vinylquinazolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 2-ethenyl-1-phenyl-1,4-dihydroquinazolin-4-one
• 2-ETHENYL-1-PHENYLQUINAZOLIN-4-ONE
• 1-Phenyl-2-vinylquinazolin-4(1H)-one
• 75065-16-6

• Inchi： 1S/C16H12N2O/c1-2-15-17-16(19)13-10-6-7-11-14(13)18(15)12-8-4-3-5-9-12/h2-11H,1H2
• InChI Key： ITGGICFQPTVLOR-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N(C(C=C)=N1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 248.094963011Da
• Monoisotopic Mass: 248.094963011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 32.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 1-Phenyl-2-vinylquinazolin-4(1H)-one

1-Phenyl-2-vinylquinazolin-4(1H)-one: A Comprehensive Overview

The compound 75065-16-6, also known as 1-Phenyl-2-vinylquinazolin-4(1H)-one, is a significant molecule in the field of organic chemistry and pharmacology. This quinazolinone derivative has garnered attention due to its unique structural features and potential applications in drug discovery. The molecule consists of a quinazoline ring system, a phenyl group, and a vinyl substituent, which collectively contribute to its intriguing chemical properties.

Recent studies have highlighted the antimicrobial activity of 1-Phenyl-2-vinylquinazolin-4(1H)-one, particularly against gram-positive bacteria. Researchers have explored its ability to inhibit bacterial growth by targeting specific enzymes involved in cell wall synthesis. This finding underscores its potential as a lead compound for developing novel antibiotics, especially in light of the growing resistance to conventional antimicrobial agents.

In addition to its antimicrobial properties, 1-Phenyl-2-vinylquinazolin-4(1H)-one has shown promise in anticancer research. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cells by modulating key signaling pathways. The molecule's selective cytotoxicity against cancer cells, as opposed to normal cells, makes it a compelling candidate for further investigation in oncology.

The synthesis of 75065-16-6 involves a multi-step process that typically includes the condensation of aromatic aldehydes with amino compounds, followed by cyclization reactions. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production and subsequent biological evaluations.

Moreover, 1-Phenyl-2-vinylquinazolin-4(1H)-one exhibits interesting photophysical properties, which have been explored for applications in optoelectronics. Its ability to absorb light in the visible spectrum and emit fluorescence under specific conditions has led to its consideration as a component in light-emitting diodes (LEDs) and sensors.

From a structural standpoint, the quinazolinone core of this compound plays a pivotal role in its bioactivity. The phenyl group enhances hydrophobic interactions, while the vinyl substituent introduces conjugation, stabilizing the molecule's electronic structure. These features collectively influence the compound's solubility, stability, and interaction with biological targets.

Recent computational studies have provided deeper insights into the molecular mechanisms underlying the bioactivity of 75065-16-6. Molecular docking simulations have revealed that the compound binds effectively to key protein targets, such as kinases and bacterial enzymes. These findings are supported by experimental data from in vitro assays, further validating its therapeutic potential.

In terms of pharmacokinetics, 1-Phenyl-2-vinylquinazolin-4(1H)-one demonstrates moderate absorption and distribution properties. However, its metabolic stability remains an area of active research. Efforts are underway to optimize its pharmacokinetic profile through chemical modifications aimed at improving bioavailability while maintaining its therapeutic efficacy.

The versatility of this compound is further evidenced by its application in materials science. Its incorporation into polymer matrices has shown enhanced mechanical and thermal properties, suggesting potential uses in advanced materials development.

In conclusion, 75065-16-6, or 1-Phenyl-2-vinylquinazolin-4(1H)-one, is a multifaceted compound with promising applications across diverse fields. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable asset in both academic research and industrial development.